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Compound Name: 5-O-Methylvisammioside

Cat. No.: B191338

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-0O-Methylvisammioside is a naturally occurring chromone found predominantly in the roots
of Saposhnikovia divaricata (Fang Feng), a plant widely used in traditional Chinese medicine.
[1] This compound and its derivatives have garnered significant interest due to their diverse
pharmacological activities, including anti-inflammatory, analgesic, anti-tumor, and antiviral
effects.[2][3] Accurate and precise guantification of 5-O-Methylvisammioside in herbal
extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic
studies in drug development.

These application notes provide detailed protocols for the quantitative analysis of 5-O-
Methylvisammioside in herbal extracts using High-Performance Liquid Chromatography
(HPLC) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS).

Experimental Protocols
Sample Preparation: Ultrasonic-Assisted Extraction
(UAE)
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This protocol describes an efficient method for extracting 5-O-Methylvisammioside from dried
Saposhnikovia divaricata root powder.

Materials and Reagents:

Dried and powdered roots of Saposhnikovia divaricata

75% Ethanol (v/v)

Analytical balance

Ultrasonic bath

Centrifuge

0.45 um syringe filters

Procedure:

Accurately weigh 1.0 g of the powdered herbal material and place it into a 50 mL conical
flask.

e Add 25 mL of 75% ethanol to the flask.
e Place the flask in an ultrasonic bath and extract for 48 minutes at a temperature of 67°C.[2]
 After extraction, centrifuge the mixture at 4000 rpm for 10 minutes.

o Collect the supernatant and filter it through a 0.45 um syringe filter into an HPLC vial for
analysis.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines the HPLC method for the quantification of 5-O-Methylvisammioside.

Instrumentation and Conditions:
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Parameter Specification
HPLC System A standard HPLC system with a UV-Vis detector
C18 column (4.6 mm x 250 mm, 5 um particle
Column )
size)
) Acetonitrile and Water (Gradient elution may be
Mobile Phase )
required for complex extracts)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 302 nm
Injection Volume 10 pL

Standard Solution Preparation:

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5-O-Methylvisammioside reference
standard and dissolve it in 10 mL of methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with methanol to obtain concentrations ranging from 1 pg/mL to
100 pg/mL.

Calibration Curve:
 Inject 10 pL of each working standard solution into the HPLC system.
* Record the peak area for each concentration.

» Plot a calibration curve of peak area versus concentration. The curve should exhibit good
linearity (Rz > 0.999).

Sample Analysis:

* Inject 10 pL of the prepared sample extract into the HPLC system.
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« |dentify the 5-O-Methylvisammioside peak based on the retention time of the standard.

e Quantify the amount of 5-O-Methylvisammioside in the sample by interpolating its peak
area on the calibration curve.

Quantitative Analysis by Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)

For higher sensitivity and selectivity, especially in complex matrices, UPLC-MS/MS is the
preferred method.

Instrumentation and Conditions:

Parameter Specification

UPLC System A standard UPLC system

Triple quadrupole mass spectrometer with an
Mass Spectrometer S
electrospray ionization (ESI) source

C18 column (2.1 mm x 100 mm, 1.7 pm particle

Column _
size)
_ A: 0.1% Formic acid in WaterB: Acetonitrile
Mobile Phase ) )
(Gradient elution)
Flow Rate 0.3 mL/min
Column Temperature 40°C
lonization Mode Positive Electrospray lonization (ESI+)

N To be determined by infusing a standard
MRM Transitions . . -
solution of 5-O-Methylvisammioside

Procedure:

The procedure for standard and sample preparation is similar to the HPLC method. The UPLC-
MS/MS method will require optimization of the Multiple Reaction Monitoring (MRM) transitions
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for 5-O-Methylvisammioside to ensure maximum sensitivity and specificity.

Quantitative Data Summary

The content of 5-O-Methylvisammioside can vary depending on the source and preparation
of the herbal extract. The following table summarizes reported quantitative data.

5-0-
. . Methylvisammi
Extraction Analytical )
Herbal Source oside Content Reference
Method Method
(mglg of dry
weight)
Saposhnikovia N
o ) Not Specified HPLC 3.91+£2.09 [4]
divaricata (Wild)
Saposhnikovia
divaricata Not Specified HPLC 437 £2.02 [4]
(Cultivated)
Ultrasonic-
Saposhnikovia Assisted Varies based on
S ) HPLC o [2]
divaricata Extraction (75% optimization
Ethanol)
] ] Linearity range:
Chuanxiongchati -
) Not Specified HPLC 0.1428 - 1.428 [5]
ao Pills
Hg

Method Validation Parameters

A robust analytical method requires thorough validation. Key validation parameters for the
HPLC method are summarized below.
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Parameter

Typical Acceptance Criteria

Linearity

Correlation coefficient (R2) > 0.999

Precision (RSD%)

< 2%

Accuracy (Recovery %)

95% - 105%

Limit of Detection (LOD)

Signal-to-Noise Ratio (S/N) of 3:1

Limit of Quantification (LOQ)

Signal-to-Noise Ratio (S/N) of 10:1

Visualizations
Experimental Workflow
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Workflow for Quantitative Analysis
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Anti-Tumor Signaling Pathway of 5-O-
Methylvisammioside

5-O-Methylvisammioside has been shown to inhibit tumor angiogenesis in hepatocellular
carcinoma by targeting the HMGB1/RAGE/MEK/ERK signaling pathway.[6]
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Inhibition of HMGB1/RAGE/MEK/ERK Pathway

Anti-Inflammatory Signaling Pathway of 5-O-

Methylvisammioside
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5-O-Methylvisammioside exhibits anti-inflammatory effects by suppressing the expression of
inducible nitric oxide synthase (iINOS) and cyclooxygenase-2 (COX-2), key enzymes in the

inflammatory response. This is partly achieved through the activation of the Nrf2/ARE pathway
and potential inhibition of NF-kB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Activation of Nrf2 signaling: A key molecular mechanism of protection against
cardiovascular diseases by natural products [frontiersin.org]

o 2. Application of response surface methodology to optimise ultrasonic-assisted extraction of
four chromones in Radix Saposhnikoviae - PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. researchgate.net [researchgate.net]

e 4. [Isolation-preparation and determination of chromones from Saposhnikovia divaricata] -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. Phytochemical Analysis Using UPLC-MS/MS Combined with Network Pharmacology
Methods to Explore the Biomarkers for the Quality Control of Lingguizhugan Decoction -
PMC [pmc.ncbi.nlm.nih.gov]

o 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Quantitative Analysis of 5-O-Methylvisammioside in
Herbal Extracts: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b191338#quantitative-analysis-of-5-0-
methylvisammioside-in-herbal-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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